

Furosemide Pharmacokinetics in Impaired Renal Function

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furosemide

CAS No.: 54-31-9

Cat. No.: S528576

Get Quote

The tables below summarize how **furosemide's** profile changes with renal impairment.

Parameter	Normal Renal Function	Acute Kidney Injury (AKI)	Rationale for Change
Bioavailability (Oral)	~51-64% [1] [2]	Highly variable (10-90%) [2]	Impaired gut absorption & edema in heart failure [1].
Protein Binding	>95% (to albumin) [1] [2]	Decreased	Accumulation of organic acids displaces furosemide; hypoalbuminemia reduces binding [3].
Volume of Distribution	~0.181 L/kg (IV) [2]	Not well quantified	Altered fluid status and protein binding affect distribution [3].
Half-life	~2 hours [1] [2]	Prolonged (up to 24 hrs in severe failure) [2]	Significantly reduced renal clearance of unchanged drug and metabolites [3] [1].
Primary Route of Elimination	Renal (~50% unchanged) [1] [2]	Non-renal routes become relatively more important	Glomerular filtration and tubular secretion are compromised [3].

Clinical Application: The Furosemide Stress Test (FST)

The FST is a dynamic functional test that assesses renal reserve and predicts AKI progression by measuring the kidney's response to a standardized **furosemide** challenge [3].


Standardized FST Protocol


Protocol Aspect	Specification
Objective	Predict progression to severe AKI (Stage 3) and need for Renal Replacement Therapy (RRT) [3].
Ideal Candidate	Early AKI (Stage 1-2), euvolemic, hemodynamically stable [3].

| **Dosing** | **Furosemide-naïve:** 1.0 - 1.5 mg/kg IV **Chronic loop diuretic use:** 1.5 - 2.0 mg/kg IV [3]. | | **Administration** | IV over 20-30 minutes [3]. | | **Monitoring & Measurement** | Hourly urine output measurement for **6 hours** [3]. | | **Response Interpretation** | **Poor Response (Predicts AKI Progression):** Urine output < **200 mL in 2 hours** or < **100 mL/hour** in first 2 hours [3]. |

Furosemide's Mechanism and FST Workflow

The diagram below illustrates the physiological mechanism of **furosemide** and the logical workflow of the **Furosemide** Stress Test.





[Click to download full resolution via product page](#)

Furosemide is secreted into the tubule and blocks the NKCC2 transporter, and a poor urine output response in the FST indicates severe tubular dysfunction [3].

Furosemide-Associated AKI Risk and Novel Formulations

While **furosemide** is a cornerstone of edema management, evidence highlights its potential to contribute to AKI, necessitating careful risk-benefit assessment [4].

- **Risk Factors for Furosemide-Associated AKI:** A 2023 large retrospective study identified several key risk factors [4]. The most significant was **high single-day total dose of furosemide**. Other important factors included ICU admission, pre-existing chronic kidney disease (CKD), lower baseline eGFR, and concurrent use of other potentially nephrotoxic medications like antibiotics, NSAIDs, and even β -blockers or ACEIs/ARBs, which may have a synergistic effect [4].
- **Novel Subcutaneous Formulations:** Recent research explores subcutaneous (SC) administration. A 2025 Phase 1 study on a concentrated SC formulation (80 mg/mL) demonstrated bioavailability equivalent to IV **furosemide**, with consistent diuresis, natriuresis, and a generally well-tolerated profile [5]. This offers a potential alternative for outpatient management, though its role in established AKI requires further study.

Detailed Experimental Protocols

For researchers, here are detailed methodologies for key experiments cited.

Protocol 1: Furosemide Stress Test (FST)

This protocol is based on the comprehensive review outlining the standardized FST [3].

- **Patient Population:** Adults with early AKI (KDIGO Stage 1 or 2). Key prerequisites are euvolemia, hemodynamic stability, and no contraindications to loop diuretics (e.g., sulfa allergy, anuria).
- **Dosing:** Intravenous **furosemide** is administered as a single weight-based dose. For **furosemide**-naïve patients, use 1.0-1.5 mg/kg. For patients on chronic loop diuretic therapy, use a higher dose of 1.5-2.0 mg/kg.
- **Administration:** The dose is infused over 20-30 minutes to minimize the risk of ototoxicity.
- **Data Collection:** Urine output is measured and recorded hourly for 6 hours post-administration. Vital signs, fluid balance, and electrolyte levels (particularly potassium) should be monitored.
- **Endpoint & Analysis:** The primary endpoint is the cumulative urine volume in the first 2 hours. A poor response, defined as < 200 mL in 2 hours, strongly predicts progression to higher-stage AKI and the need for renal replacement therapy.

Protocol 2: Assessing Furosemide-Associated AKI Risk

This protocol is derived from the 2023 hospital-based retrospective study [4].

- **Study Design & Population:** A single-center, retrospective cohort study of hospitalized adult patients. Key exclusion criteria include pre-existing AKI at admission, end-stage renal disease (ESRD), or kidney transplantation.
- **Exposure and Outcome Definition:**
 - **Exposure: Furosemide** use, defined by filled prescriptions. Dosing can be analyzed as single-day total dose (mg/kg/day), cumulative dose, and single maximum dose. Intravenous and oral doses are standardized (e.g., IV dose plus 0.5 × oral dose).
 - **Outcome:** Hospital-acquired AKI (HA-AKI), defined per KDIGO criteria as an increase in serum creatinine after the first 24 hours of hospitalization.
- **Data Collection:** Extract demographic data, comorbidities, baseline eGFR, inpatient department, concomitant medications, and hospitalization-related factors from electronic medical records.
- **Statistical Analysis:**
 - Use propensity score matching (PSM) to balance covariates between **furosemide** users and non-users.
 - Employ multivariable logistic regression to identify independent risk factors for HA-AKI among **furosemide** users.
 - Develop a predictive nomogram based on the most significant variables identified by the regression model (e.g., single-day dose, ICU stay, eGFR, concomitant medications).

Key Takeaways for Professionals

- **Altered PK in AKI is Multifactorial:** Reduced delivery, secretion, and action on tubules all contribute to blunted response, requiring higher doses.
- **FST is a Functional Prognostic Tool:** It moves beyond static biomarkers to dynamically assess tubular function and predict AKI severity.
- **Therapeutic Use Carries AKI Risk:** The very drug used to manage fluid overload can contribute to AKI, especially with high doses and in combination with other medications.
- **New Formulations are Emerging:** Subcutaneous **furosemide** presents a promising alternative for controlled diuresis outside the IV setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Furosemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
2. Furosemide: Uses, Interactions, Mechanism of Action [go.drugbank.com]
3. The Furosemide Stress Test: A Dynamic Tool for Predicting ... [pmc.ncbi.nlm.nih.gov]
4. Hospitalized patients received furosemide undergoing acute ... [eurjmedres.biomedcentral.com]
5. Pharmacokinetics and Pharmacodynamics of a Novel ... [sciencedirect.com]

To cite this document: Smolecule. [Furosemide Pharmacokinetics in Impaired Renal Function].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b528576#pharmacokinetics-of-furosemide-in-acute-kidney-injury>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com